3-chloro-6-ethyl-N-isopropyl-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-6-ethyl-N-propan-2-yl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C14H16ClNOS/c1-4-9-5-6-10-11(7-9)18-13(12(10)15)14(17)16-8(2)3/h5-8H,4H2,1-3H3,(H,16,17)
• InChI Key: KAJDYHCJARXEIM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)C(=C(S2)C(=O)NC(C)C)Cl
• Molecular Formula: C14H16ClNOS
• Molecular Weight: 281.8 g/mol

Description

3-chloro-6-ethyl-N-isopropyl-1-benzothiophene-2-carboxamide, also known as CIQ, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiophene derivatives and has been found to possess a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 3-chloro-6-ethyl-N-isopropyl-1-benzothiophene-2-carboxamide is not fully understood. However, studies have suggested that it may exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells by targeting various signaling pathways involved in cell growth and survival. Additionally, this compound has been shown to inhibit the replication of hepatitis C virus and HIV by targeting viral enzymes involved in viral replication.
Biochemical and Physiological Effects:
This compound has been found to affect various biochemical and physiological processes in cells. Studies have shown that it can modulate the expression of various genes involved in cell growth, survival, and inflammation. Additionally, this compound has been found to inhibit the activity of various enzymes involved in the metabolism of drugs and other xenobiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-6-ethyl-N-isopropyl-1-benzothiophene-2-carboxamide in lab experiments is its potent biological activity, which makes it a useful tool for studying various diseases and biological processes. Additionally, the synthesis of this compound is relatively straightforward, making it easily accessible to researchers. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 3-chloro-6-ethyl-N-isopropyl-1-benzothiophene-2-carboxamide. One potential direction is to further investigate its mechanism of action and identify the specific molecular targets involved in its biological activity. Additionally, studies could be conducted to evaluate the potential of this compound as a therapeutic agent in various diseases, including cancer and viral infections. Furthermore, the development of new analogs of this compound with improved biological activity and reduced toxicity could be explored.

Scientific Research Applications

3-chloro-6-ethyl-N-isopropyl-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. Studies have shown that this compound possesses potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to exhibit antiviral activity against hepatitis C virus and human immunodeficiency virus (HIV). Additionally, this compound has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.